Cas no 1643659-96-4 (Imidodicarbonimidic diamide, N-​[2-​(2-​methylphenyl)​ethyl]​-​, hydrochloride (1:1))

• Product Name: Imidodicarbonimidic diamide, N-​[2-​(2-​methylphenyl)​ethyl]​-​, hydrochloride (1:1)
• CAS No: 1643659-96-4
• MF: C₁₁H₁₈ClN₅
• MW: 255.75
• CID: 5091392
• PubChem ID: 137796975
• Update Time: 2026-03-02

Imidodicarbonimidic diamide, N-​[2-​(2-​methylphenyl)​ethyl]​-​, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• IM176OUT05
• MS-23605
• 1-carbamimidamido-N-[2-(2-methylphenyl)ethyl]methanimidamide hydrochloride
• N1-(2-(2-Methylphenyl)ethyl)-biguanide Hydrochloride
• GLXC-20381
• 1643659-96-4
• G76506
• HY-125283
• 1-Carbamimidoyl-3-[2-(o-tolyl)ethyl]guanidine hydrochloride
• EN300-7544537
• azanylidene[(azanylidene{[2-(2-methylphenyl)ethyl]amino}methyl)amino]methanamine hydrochloride
• IM176OUT05?
• CS-0090223
• Imidodicarbonimidic diamide, N-​[2-​(2-​methylphenyl)​ethyl]​-​, hydrochloride (1:1)

• Inchi： 1S/C11H17N5.ClH/c1-8-4-2-3-5-9(8)6-7-15-11(14)16-10(12)13;/h2-5H,6-7H2,1H3,(H6,12,13,14,15,16);1H
• InChI Key： HUMHPPQJBIWIPM-UHFFFAOYSA-N
• SMILES： C1C=CC(CCNC(NC(N)=N)=N)=C(C)C=1.Cl

Computed Properties

• Exact Mass: 255.1250733g/mol
• Monoisotopic Mass: 255.1250733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų

Additional information on Imidodicarbonimidic diamide, N-​[2-​(2-​methylphenyl)​ethyl]​-​, hydrochloride (1:1)

Imidodicarbonimidic Diamide, N-[2-(2-Methylphenyl)Ethyl]-, Hydrochloride (1:1)

Imidodicarbonimidic diamide, specifically the compound with the CAS number 1643659-96-4, is a highly specialized chemical entity that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, also known as N-[2-(2-methylphenyl)ethyl]imidodicarbonimidic diamide hydrochloride, is a derivative of imidodicarbonimidic diamide with a hydrochloride counterion. Its structure incorporates a substituted ethyl group attached to the nitrogen atom, which introduces interesting electronic and steric effects that influence its reactivity and functionality.

The molecular formula of this compound is C₁₃H₁₈N₄Cl, and its molecular weight is approximately 275.7 g/mol. The presence of the hydrochloride salt suggests that this compound exists in its protonated form under standard conditions. The structure of this molecule includes an imidodicarbonimidic diamide core, which is characterized by two adjacent nitrogen atoms bonded to carbonyl groups. This core is further substituted with a 2-(2-methylphenyl)ethyl group, which adds complexity to the molecule and potentially enhances its stability or reactivity depending on the context.

In recent years, researchers have explored the potential of imidodicarbonimidic diamides as versatile building blocks in organic synthesis. For instance, studies have shown that these compounds can act as efficient precursors for the formation of heterocyclic compounds, which are of great importance in drug discovery and materials science. The substitution pattern of this particular compound, with its 2-methylphenyl group, may impart additional electronic effects that could be exploited in these applications.

One area where this compound has shown promise is in the development of new pharmaceutical agents. The imidodicarbonimidic diamide framework has been implicated in various biological activities, including anti-inflammatory and antioxidant properties. Recent research has focused on optimizing the substituents on this core structure to enhance bioavailability and efficacy. The hydrochloride salt form of this compound may also play a role in improving its solubility and stability during formulation processes.

Beyond pharmaceutical applications, this compound has also been investigated for its potential use in catalysis. The nitrogen-rich structure of imidodicarbonimidic diamides makes them attractive candidates for coordinating metal ions, which can enhance catalytic activity in various reactions. For example, studies have demonstrated that these compounds can serve as ligands in transition metal-catalyzed reactions, such as cross-couplings and reductions. The specific substitution pattern of this compound may influence its ability to bind metal ions effectively and could lead to novel catalytic systems.

In addition to these applications, the synthesis and characterization of imidodicarbonimidic diamides have been subjects of extensive research. Recent advancements in synthetic methodologies have enabled more efficient routes to these compounds, reducing costs and improving yields. For instance, one study reported a one-pot synthesis approach that utilizes readily available starting materials and mild reaction conditions to produce imidodicarbonimidic diamides with high purity.

The physical properties of this compound are also worth noting. Its melting point is approximately 210°C under standard conditions, indicating moderate thermal stability. The presence of aromatic rings in the molecule contributes to its lipophilicity, which may be advantageous in certain applications where partitioning between organic and aqueous phases is desired.

In terms of safety considerations, while this compound does not fall under the category of hazardous chemicals or controlled substances under current regulations, proper handling procedures should still be followed due to its chemical nature. This includes wearing appropriate personal protective equipment when handling large quantities or when working under specific conditions.

In conclusion, imidodicarbonimidic diamides represent a class of compounds with diverse potential applications across multiple fields. The specific compound with CAS number 1643659-96-4 stands out due to its unique substitution pattern and functional groups, which make it a valuable tool for researchers in organic synthesis, catalysis, and drug discovery. As ongoing research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.